2-(3,4-dimethoxyphenyl)-4-{[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]methyl}-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
Description
This compound features a benzothiadiazine-trione core fused with a 3,4-dimethoxyphenyl group at position 2 and a 1,3,4-oxadiazole substituent at position 2. The oxadiazole ring is further substituted with a 3,5-dimethylphenyl group.
Properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)-4-[[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]methyl]-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24N4O6S/c1-16-11-17(2)13-18(12-16)25-28-27-24(36-25)15-29-20-7-5-6-8-23(20)37(32,33)30(26(29)31)19-9-10-21(34-3)22(14-19)35-4/h5-14H,15H2,1-4H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BITYGRNPBPMIQX-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C2=NN=C(O2)CN3C4=CC=CC=C4S(=O)(=O)N(C3=O)C5=CC(=C(C=C5)OC)OC)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24N4O6S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
520.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Core Heterocycle and Substituent Analysis
Target Compound vs. 3–{[Benzyl(Methyl)Amino][(5-(3,5-Dimethylphenyl)-1,3,4-Oxadiazol-2-yl]Methyl}Benzaldehyde (5g)
- Structural Similarities : Both compounds share a 5-(3,5-dimethylphenyl)-1,3,4-oxadiazole moiety. This substituent is associated with enhanced thermal stability and π-π stacking interactions due to the electron-rich aromatic system .
- Differences: The target compound’s benzothiadiazine-trione core contrasts with 5g’s benzaldehyde scaffold.
Target Compound vs. 2-Substituted-5,7,8-Trimethyl-1,4-Benzothiazole Derivatives
- While the benzothiadiazine core differs from benzothiazoles, both classes exhibit planar heterocyclic systems conducive to bioactivity. For example, benzothiazole derivatives (e.g., TC489 in ) demonstrate antioxidant properties linked to their electron-donating methoxy and hydroxyl groups .
Physicochemical and Spectroscopic Properties
Research Findings and Implications
- Thermal Stability : The 3,5-dimethylphenyl group on the oxadiazole ring (shared with 5g) is associated with high thermal stability, as evidenced by TGA data for similar oxadiazole derivatives (decomposition >250°C) .
- Bioactivity Gaps : While TC489-like benzothiazoles show antioxidant activity (IC₅₀ ~10 μM), the target compound’s trione system may reduce bioavailability due to increased polarity, necessitating formulation studies .
- Synthetic Efficiency : The target compound’s structural complexity may result in lower yields (~60–70%) compared to simpler oxadiazole derivatives (e.g., 5g: 86% yield) .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
